Cas no 774608-40-1 (Benzene, 4-chloro-1-ethyl-2-iodo-)

• Product Name: Benzene, 4-chloro-1-ethyl-2-iodo-
• CAS No: 774608-40-1
• MF: C₈H₈ClI
• MW: 266.506593704224
• CID: 1785248
• PubChem ID: 68984613
• Update Time: 2025-05-21

Benzene, 4-chloro-1-ethyl-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-1-ethyl-2-iodo-
• 4-chloro-1-ethyl-2-iodobenzene
• LQNNJVRJHRFWIK-UHFFFAOYSA-N
• SCHEMBL4280341
• DA-39750
• 774608-40-1
• 4-chloro-1-ethyl-2-iodo-benzene

• Inchi： 1S/C8H8ClI/c1-2-6-3-4-7(9)5-8(6)10/h3-5H,2H2,1H3
• InChI Key： LQNNJVRJHRFWIK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CC)Cl

Computed Properties

• Exact Mass: 265.93593g/mol
• Monoisotopic Mass: 265.93593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 4-chloro-1-ethyl-2-iodo-

Chemical Profile of Benzene, 4-chloro-1-ethyl-2-iodo (CAS No. 774608-40-1)

Benzene, 4-chloro-1-ethyl-2-iodo, identified by its CAS number 774608-40-1, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of aromatic hydrocarbons modified with halogen substituents, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both chloro and iodo groups on the benzene ring introduces unique reactivity patterns that are exploited in various chemical transformations.

The structural features of Benzene, 4-chloro-1-ethyl-2-iodo, make it a valuable building block for the development of novel pharmaceuticals and agrochemicals. The iodo substituent, in particular, is known for its high reactivity in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems. These reactions are widely employed in medicinal chemistry to create complex drug candidates with improved pharmacological properties.

In recent years, there has been a surge in research focused on the development of new methodologies for halogenation and functionalization of aromatic compounds. Benzene, 4-chloro-1-ethyl-2-iodo, has been utilized as a key precursor in these studies due to its ability to undergo selective transformations under mild conditions. For instance, palladium-catalyzed cross-coupling reactions have been extensively explored using this compound as a starting material, leading to the synthesis of diverse heterocyclic frameworks that are relevant to modern drug discovery.

The pharmaceutical industry has shown particular interest in leveraging the reactivity of Benzene, 4-chloro-1-ethyl-2-iodo, for the development of small-molecule inhibitors targeting various biological pathways. Researchers have demonstrated its utility in generating derivatives with potential anticancer, anti-inflammatory, and antimicrobial activities. The ability to introduce additional functional groups through cross-coupling reactions allows for fine-tuning of the molecular structure, enabling the optimization of drug-like properties such as solubility, bioavailability, and target binding affinity.

Advances in computational chemistry have further enhanced the understanding of how Benzene, 4-chloro-1-ethyl-2-iodo, behaves in different chemical environments. Molecular modeling studies have provided insights into the electronic properties and steric effects introduced by the chloro and iodo substituents, guiding the design of more efficient synthetic routes. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further experimental validation.

The synthesis of Benzene, 4-chloro-1-ethyl-2-iodo, typically involves multi-step organic transformations that highlight the compound's synthetic utility. For example, it can be prepared through a sequence of halogenation reactions starting from ethylbenzene or other aromatic precursors. The precise control over regioselectivity during these reactions is crucial for obtaining the desired product with high yield and purity. Such synthetic strategies are emblematic of the broader trends in organic synthesis towards greener and more efficient methodologies.

In conclusion, Benzene, 4-chloro-1-ethyl-2-iodo (CAS No. 774608-40-1) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists working on the development of novel therapeutics. As research continues to evolve, this compound is expected to play an even greater role in shaping the future of drug discovery and molecular innovation.